Cas no 1798523-09-7 (4-{[(4-fluorophenyl)methoxy]methyl}-1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidine)

4-{[(4-fluorophenyl)methoxy]methyl}-1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidine structure
1798523-09-7 structure
Product Name:4-{[(4-fluorophenyl)methoxy]methyl}-1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidine
CAS No:1798523-09-7
MF:C17H21FN4O2
MW:332.372647047043
CID:5408978
Update Time:2025-07-18

4-{[(4-fluorophenyl)methoxy]methyl}-1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • [4-[(4-fluorophenyl)methoxymethyl]piperidin-1-yl]-(1-methyltriazol-4-yl)methanone
    • 4-{[(4-fluorophenyl)methoxy]methyl}-1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidine
    • Inchi: 1S/C17H21FN4O2/c1-21-11-15(19-20-21)17(23)22-9-7-13(8-10-22)16(24-2)12-3-5-14(18)6-4-12/h3-6,11,13,16H,7-10H2,1-2H3
    • InChI Key: GYNDNVDLELMJGH-UHFFFAOYSA-N
    • SMILES: C(N1CCC(C(C2=CC=C(F)C=C2)OC)CC1)(C1=CN(C)N=N1)=O

4-{[(4-fluorophenyl)methoxy]methyl}-1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidine Pricemore >>

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Additional information on 4-{[(4-fluorophenyl)methoxy]methyl}-1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidine

Comprehensive Analysis of 4-{[(4-fluorophenyl)methoxy]methyl}-1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidine (CAS No. 1798523-09-7)

The compound 4-{[(4-fluorophenyl)methoxy]methyl}-1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidine (CAS No. 1798523-09-7) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This piperidine derivative, characterized by its fluorophenyl and triazole moieties, is a subject of growing interest in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme modulators. Its molecular architecture suggests potential interactions with G-protein-coupled receptors (GPCRs) and kinase enzymes, making it a candidate for further investigation in neurodegenerative and inflammatory diseases.

Recent studies highlight the increasing demand for small-molecule modulators with precise bioavailability and blood-brain barrier (BBB) permeability, areas where 4-{[(4-fluorophenyl)methoxy]methyl}-1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidine shows promise. Researchers are exploring its structure-activity relationship (SAR) to optimize its pharmacokinetic properties, addressing common challenges such as metabolic stability and selectivity. The compound's fluorine substitution is particularly noteworthy, as it often enhances binding affinity and metabolic resistance—a trend observed in modern fluorinated drug candidates like JAK inhibitors and SSRIs.

In the context of AI-driven drug design, 1798523-09-7 has been flagged in computational screenings for its ligand efficiency and druggability scores. Platforms like AlphaFold and molecular docking simulations are being employed to predict its interactions with targets such as 5-HT receptors and COX enzymes. These advancements align with industry trends toward rational drug design, where piperidine-based scaffolds are prioritized for their versatility. Notably, the 1,2,3-triazole group in this compound offers click-chemistry compatibility, facilitating bioconjugation—a hot topic in antibody-drug conjugate (ADC) development.

From a synthetic chemistry perspective, the preparation of 4-{[(4-fluorophenyl)methoxy]methyl}-1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidine involves multistep organic synthesis, often leveraging Pd-catalyzed cross-coupling and microwave-assisted reactions to improve yields. Its CAS registry number (1798523-09-7) ensures precise tracking in chemical databases, critical for patent literature and regulatory compliance. As sustainability gains traction, greener synthetic routes—such as flow chemistry—are being explored to produce this compound with reduced environmental impact.

Market analysts note rising queries about piperidine derivatives in neurology and oncology, reflecting broader interest in CNS-penetrant drugs. The inclusion of 4-fluorophenyl and triazole groups positions this compound within fragment-based drug discovery (FBDD) strategies, a trending approach to hit identification. Furthermore, its logP and polar surface area (PSA) values suggest favorable ADME profiles, a key consideration for preclinical development.

In conclusion, 4-{[(4-fluorophenyl)methoxy]methyl}-1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidine (CAS No. 1798523-09-7) exemplifies the intersection of medicinal chemistry innovation and computational biology. Its potential applications in neuropharmacology and targeted therapy warrant continued exploration, particularly in optimizing its therapeutic index and formulation stability—a focus area for next-generation pharmaceuticals.

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